Cas no 756525-90-3 (mPEG7-NHS)

• Product Name: mPEG7-NHS
• CAS No: 756525-90-3
• MF: C₂₂H₃₉NO₁₂
• MW: 509.544568300247
• MDL: MFCD13184969
• CID: 1774664
• PubChem ID: 172089016
• Update Time: 2025-04-21

mPEG7-NHS Chemical and Physical Properties

Names and Identifiers

• (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• AmbotzPEG1885
• MeO-dPEG(8)-NHS
• Methyl-PEG8-NHS Ester
• CTK8E9036
• M2187
• N-Succinimidyl 4,7,10,13,16,19,22,25-Octaoxahexacosanoate
• 4,7,10,13,16,19,22,25-Octaoxahexacosanoic Acid N-Succinimidyl Ester
• mPEG7-NHS
• mPEG7-NHS Ester
• mPEG8-NHS Ester
• m-PEG8-NHS ester
• Methyl-PEG8-NHSEster
• m-dPEG(R)8-NHS ester
• mPEG7-CH2CH2COONHS Ester
• BIPG1626
• 4,7,10,13,16,19,22,25-Octaoxahexacosanoic acid 2,5-dioxo-1-pyrrolidinyl ester
• 4,7,10,13,16,19,2
• SY055420
• DTXSID30679824
• 756525-90-3
• MFCD13184969
• C70352
• BP-21103
• HY-W019793
• 1-[(26-Oxo-2,5,8,11,14,17,20,23-octaoxahexacosan-26-yl)oxy]pyrrolidine-2,5-dione
• 2,5,8,11,14,17,20,23-Octaoxahexacosan-26-oic acid succinimidyl ester
• mPEG7-CH2CH2COONHS
• AKOS027337694
• 2,5-DIOXOPYRROLIDIN-1-YL2,5,8,11,14,17,20,23-OCTAOXAHEXACOSAN-26-OATE
• DA-75735
• SCHEMBL589886
• 2,5-DIOXOPYRROLIDIN-1-YL 2,5,8,11,14,17,20,23-OCTAOXAHEXACOSAN-26-OATE
• CS-0031584
• AS-56648
• mPEG7-SPA

• MDL： MFCD13184969
• Inchi： 1S/C22H39NO12/c1-27-6-7-29-10-11-31-14-15-33-18-19-34-17-16-32-13-12-30-9-8-28-5-4-22(26)35-23-20(24)2-3-21(23)25/h2-19H2,1H3
• InChI Key： IBZNTYBFTKFSMU-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCOCCOCCOCCOC)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 509.24722568 g/mol
• Monoisotopic Mass: 509.24722568 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 35
• Rotatable Bond Count: 26
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 509.5
• XLogP3: -2
• Topological Polar Surface Area: 138

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 567.6±60.0 °C at 760 mmHg
• Flash Point: 297.1±32.9 °C
• Sensitiveness: Sensitive to heat and humidity
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

mPEG7-NHS Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：<0°C

Related Categories

• Other Chemical additives
• Other Chemical Reagents